1-{2-[2-(4-tert-butyl-2-chlorophenoxy)ethoxy]ethyl}-4-methylpiperazine

• IUPAC Name: 1-[2-[2-(4-tert-butyl-2-chlorophenoxy)ethoxy]ethyl]-4-methylpiperazine
• InChI: InChI=1S/C19H31ClN2O2/c1-19(2,3)16-5-6-18(17(20)15-16)24-14-13-23-12-11-22-9-7-21(4)8-10-22/h5-6,15H,7-14H2,1-4H3
• InChI Key: SPMYXNRIZQSYGY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)OCCOCCN2CCN(CC2)C)Cl
• Molecular Formula: C19H31ClN2O2
• Molecular Weight: 354.9 g/mol

Description

1-{2-[2-(4-tert-butyl-2-chlorophenoxy)ethoxy]ethyl}-4-methylpiperazine, also known as TBMEP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of piperazine derivatives and has shown promising results in various biochemical and physiological studies.

Mechanism of Action

1-{2-[2-(4-tert-butyl-2-chlorophenoxy)ethoxy]ethyl}-4-methylpiperazine acts as a positive allosteric modulator of the GABA-A receptor. This means that it enhances the activity of the receptor by binding to a site other than the receptor's active site. This binding leads to an increase in the activity of the receptor, resulting in an overall increase in the inhibitory effect of GABA in the brain. The increased activity of the GABA-A receptor has been shown to have anxiolytic, sedative, and anticonvulsant effects.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the activity of the GABA-A receptor, resulting in an overall increase in the inhibitory effect of GABA in the brain. This increased activity has been shown to have anxiolytic, sedative, and anticonvulsant effects. This compound has also been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-{2-[2-(4-tert-butyl-2-chlorophenoxy)ethoxy]ethyl}-4-methylpiperazine has several advantages for use in lab experiments. It is a highly specific modulator of the GABA-A receptor, making it an excellent tool for studying the role of this receptor in various physiological and pathological conditions. It has also been shown to have low toxicity and is relatively easy to synthesize. However, one of the limitations of this compound is that it has a relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of 1-{2-[2-(4-tert-butyl-2-chlorophenoxy)ethoxy]ethyl}-4-methylpiperazine. One potential area of research is the development of new analogs of this compound that have improved pharmacokinetic properties and increased potency. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, further studies are needed to elucidate the precise mechanism of action of this compound and its effects on various physiological processes.
Conclusion
In conclusion, this compound is a promising compound that has shown potential for use in scientific research. It has been extensively studied for its ability to modulate the GABA-A receptor and has been shown to have a wide range of biochemical and physiological effects. While there are limitations to its use, this compound has several advantages for use in lab experiments and has several potential future directions for research.

Synthesis Methods

The synthesis of 1-{2-[2-(4-tert-butyl-2-chlorophenoxy)ethoxy]ethyl}-4-methylpiperazine involves the reaction of 4-tert-butyl-2-chlorophenol with ethylene oxide to produce 2-(4-tert-butyl-2-chlorophenoxy)ethanol. This intermediate is then reacted with 1,2-dichloroethane and piperazine to produce this compound. The synthesis of this compound is a multistep process that requires careful attention to detail and purification methods to obtain a pure product.

Scientific Research Applications

1-{2-[2-(4-tert-butyl-2-chlorophenoxy)ethoxy]ethyl}-4-methylpiperazine has been extensively studied for its potential use in scientific research. It has been shown to have a wide range of applications in various fields, including neuroscience, pharmacology, and toxicology. One of the primary uses of this compound is as a modulator of the GABA-A receptor. This receptor is involved in the regulation of neurotransmitter activity in the brain and is a target for many drugs used in the treatment of anxiety and other neurological disorders.